Cas no 364-11-4 (1-Bromo-4-iodo-2-trifluoromethylbenzene)

• Product Name: 1-Bromo-4-iodo-2-trifluoromethylbenzene
• CAS No: 364-11-4
• MF: C₇H₃BrF₃I
• MW: 350.902404069901
• MDL: MFCD11855999
• CID: 853772
• PubChem ID: 12187219
• Update Time: 2025-09-27

1-Bromo-4-iodo-2-trifluoromethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-iodo-2-(trifluoromethyl)benzene
• 1-Bromo-4-iodo-2-trifluoromethyl benzene
• Benzene, 1-bromo-4-iodo-2-(trifluoromethyl)-
• 2-Bromo-5-iodobenzotrifluoride
• 1-Bromo-4-iodo-2-trifluoromethylbenzene
• 1-BROMO-2-(TRIFLUOROMETHYL)-4-IODOBENZENE
• PubChem19881
• FTWFSTRWRXORSH-UHFFFAOYSA-N
• BC004484
• AB0042665
• ST24037891
• Z0548
• Benzene, 1-bromo-4-iod
• DB-069367
• 364-11-4
• SCHEMBL2299351
• DTXSID50479681
• EN300-7361672
• SY018873
• PS-6996
• CS-0113118
• AKOS014184722
• MFCD11855999

• MDL： MFCD11855999
• Inchi： 1S/C7H3BrF3I/c8-6-2-1-4(12)3-5(6)7(9,10)11/h1-3H
• InChI Key： FTWFSTRWRXORSH-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C(F)(F)F)=C1)Br

Computed Properties

• Exact Mass: 349.84100
• Monoisotopic Mass: 349.84149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.1

Experimental Properties

• Density: 2.176±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 78-80 ºC (water )
• Boiling Point: 245.1±35.0 ºC (760 Torr),
• Flash Point: 102.1±25.9 ºC,
• Solubility: Insuluble (2.2E-3 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 4.07250

1-Bromo-4-iodo-2-trifluoromethylbenzene Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C